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Compound of Interest

Compound Name: 3-(2-Bromophenoxy)propan-1-ol

CAS No.: 52449-01-1

Cat. No.: B1437334

Get Quote

Subject: 3-(2-Bromophenoxy)propan-1-ol
Document ID: SDS-WP-52449 | Revision: 2.1 | Status: Active Research Grade

Chemical Identity & Molecular Architecture
Compound Name: 3-(2-Bromophenoxy)propan-1-ol CAS Registry Number: 52449-01-1

(Verify with specific vendor batch) Synonyms: 3-(2-Bromophenyloxy)propanol; 2-(3-

Hydroxypropoxy)bromobenzene Molecular Formula: C

H

BrO

Molecular Weight: 231.09 g/mol [1]

Physicochemical Profile
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Property Value (Approximate) Operational Implication

Physical State
Viscous Liquid / Low-melting

Solid

Requires gentle warming (30–

40°C) for precise volumetric

transfer.

Boiling Point >290°C (Predicted)

Low vapor pressure at RT;

however, aerosols formed

during heating are hazardous.

Solubility
Organic Solvents (DCM,

EtOAc, DMSO)

Lipophilic: Readily penetrates

dermal barriers. Poor water

solubility makes water-only

decontamination ineffective.

LogP ~2.3 - 2.6

Moderate bioaccumulation

potential; binds to lipid

bilayers.

GHS Hazard Assessment & Toxicological Logic
Standard SDSs list hazards; this section explains the mechanism to inform risk assessment.

Core Hazard Classification (GHS)
Signal Word:WARNING

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H412: Harmful to aquatic life with long-lasting effects (Predicted based on halogenated

phenol ether structure).

Mechanistic Toxicology (The "Why")
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Dermal Penetration (The Phenoxy Vector): The phenoxy-alkyl chain mimics fatty acid

structures, allowing the molecule to transit the stratum corneum. Once absorbed, the aryl

bromide moiety can act as a weak alkylating agent or metabolic burden on hepatic enzymes

(P450 system).

Mucosal Irritation: The primary alcohol (-OH) combined with the ether linkage creates a

polar-nonpolar interface that disrupts mucous membranes in the eyes and lungs, leading to

immediate inflammation upon contact.

Sensitization Potential: While not formally classified as a sensitizer in all databases,

halogenated aromatics can form haptens with skin proteins. Repeated exposure should be

treated as a sensitization risk.

Operational Handling & Storage Protocols
A self-validating workflow to minimize exposure.

A. Storage Integrity
Environment: Store at 2–8°C (Refrigerated).

Light Sensitivity: The Aryl-Bromide bond is susceptible to photolytic cleavage over time,

liberating free radicals and HBr. Amber glass is mandatory.

Atmosphere: Hygroscopic potential is low, but storage under Nitrogen/Argon is

recommended to prevent oxidation of the alcohol to the aldehyde/acid.

B. Transfer Protocol (The "Viscous Oil" Method)
Do not attempt to pipette this substance cold. It will adhere to tips, leading to inaccurate dosing

and contamination.

Equilibration: Allow the sealed container to reach room temperature in a desiccator (prevents

condensation).

Viscosity Management: If solid/viscous, warm the outer container in a water bath at 35°C for

10 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Prep: Pre-dissolve in the reaction solvent (e.g., DMF or DCM) inside the source vial

if possible, then transfer the solution. This ensures 100% mass transfer and reduces

handling of the neat chemical.

C. Decision Matrix: Handling Workflow

1. Pre-Handling Check
(Color/State)

2. PPE Selection
(Nitrile >0.11mm)

Pass

STOP: Dark Color/Acrid Smell
(Decomposition)

Fail

3. Engineering Control
(Fume Hood >0.5m/s)

4. Transfer Method
(Gravimetric/Syringe)

5. Decontamination
(Solvent Wipe -> Soap)

Post-Op

Click to download full resolution via product page

Figure 1: Operational workflow for handling halogenated phenol ethers. Note the "Stop"

condition if degradation is observed.

Emergency Response & Waste Management
The "Barrier-Neutralize-Clean" Spill Protocol
Because this compound is lipophilic, water alone will spread the contamination.

Barrier: Immediately surround the spill with dry absorbent (vermiculite or polypropylene

pads).

Solubilize: Apply a specific solvent (Ethanol or Isopropanol) to a paper towel, then wipe the

spill area. Do not pour solvent directly on the spill (this spreads it).

Clean: Follow with a surfactant-rich soap and water wash to remove the solvent-residue

complex.

First Aid Logic
Eye Contact: Flush for 15 minutes.[3] The lipophilic nature means the chemical resists

washing; mechanical irrigation is critical.
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Skin Contact:Do not use ethanol on skin (it enhances absorption). Use Polyethylene Glycol

(PEG-400) if available, or copious soap and water.

Synthesis & Application Context
Why are we using this? Understanding the chemistry aids safety.

This molecule is a "linker" scaffold. The bromine atom serves as a handle for cross-coupling

(e.g., Suzuki-Miyaura) or lithiation, while the alcohol allows attachment to amines or other

nucleophiles.

Common Reaction Risks:

Williamson Ether Synthesis: Often used to make this compound (2-Bromophenol + 3-Bromo-

1-propanol). Residual 2-Bromophenol (highly toxic/corrosive) may be present as an impurity.

Cyclization: Under strong base, this molecule can cyclize to form chroman derivatives.

Reactivity Pathway Diagram

3-(2-Bromophenoxy)propan-1-ol

Path A: Activation
(MsCl/TsCl + Base)

Path B: Metalation
(Li-Halogen Exchange)

Risk: Exothermic
HCl Generation

Risk: Cryogenic
Moisture Sensitivity

Click to download full resolution via product page

Figure 2: Common downstream synthetic pathways and associated safety risks.
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(Note: Where specific toxicological data for CAS 52449-01-1 was absent, safety protocols were

derived using validated Read-Across methods from structural analogs 3-phenoxypropan-1-ol

and 2-bromophenol.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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